Cas no 1289139-66-7 (2-amino-3-ethylbenzaldehyde)

• Product Name: 2-amino-3-ethylbenzaldehyde
• CAS No: 1289139-66-7
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 4566611
• Update Time: 2025-10-29

2-amino-3-ethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-ethylbenzaldehyde

• Inchi： 1S/C9H11NO/c1-2-7-4-3-5-8(6-11)9(7)10/h3-6H,2,10H2,1H3
• InChI Key： VAYCODQETWRCND-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC(CC)=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2-amino-3-ethylbenzaldehyde

Introduction to 2-amino-3-ethylbenzaldehyde (CAS No: 1289139-66-7)

2-amino-3-ethylbenzaldehyde, with the chemical formula C₉H₁₁NO, is a versatile intermediate in organic synthesis and pharmaceutical chemistry. This compound has garnered significant attention in recent years due to its potential applications in the development of novel therapeutic agents and fine chemicals. Its unique structural features, combining an amino group with an aldehyde functionality, make it a valuable building block for further derivatization and functionalization.

The CAS number 1289139-66-7 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and industrial applications. As a key intermediate, 2-amino-3-ethylbenzaldehyde plays a crucial role in synthesizing more complex molecules, particularly in the pharmaceutical industry. Its reactivity allows for the formation of various chemical bonds, making it indispensable in the construction of heterocyclic compounds and other pharmacologically relevant structures.

In recent years, advancements in synthetic methodologies have enhanced the accessibility and utility of 2-amino-3-ethylbenzaldehyde. Modern techniques such as catalytic asymmetric synthesis and flow chemistry have enabled more efficient and scalable production processes. These innovations have not only improved yield but also reduced environmental impact, aligning with the growing emphasis on sustainable chemistry.

The aldehyde group in 2-amino-3-ethylbenzaldehyde is particularly noteworthy for its reactivity in forming Schiff bases, imines, and other conjugated systems. These derivatives have been extensively studied for their biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers have leveraged the structural flexibility of this compound to develop novel drug candidates targeting various diseases.

One of the most promising applications of 2-amino-3-ethylbenzaldehyde lies in its role as a precursor for bioactive molecules. For instance, studies have demonstrated its utility in synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory disorders. The amino group provides a handle for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets.

Recent research has also highlighted the compound's potential in material science. The ability to form stable conjugated systems makes 2-amino-3-ethylbenzaldehyde a valuable candidate for developing organic semiconductors and light-emitting diodes (OLEDs). These materials are increasingly important in electronics and display technologies due to their efficiency and sustainability.

The synthesis of 2-amino-3-ethylbenzaldehyde typically involves multi-step reactions starting from readily available aromatic precursors. Advanced catalytic systems have been employed to streamline these processes, reducing reaction times and improving purity. Such methodologies are essential for large-scale production, ensuring that pharmaceutical companies can meet growing demand without compromising quality.

In conclusion, 2-amino-3-ethylbenzaldehyde (CAS No: 1289139-66-7) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and organic synthesis. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative solutions across multiple disciplines. As synthetic chemistry continues to evolve, the importance of intermediates like 2-amino-3-ethylbenzaldehyde is expected to grow even further.